Cas no 901586-62-7 (4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine)

• Product Name: 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine
• CAS No: 901586-62-7
• MF: C₁₀H₁₄ClN₃
• MW: 211.691260814667
• MDL: MFCD08060000
• CID: 797598
• PubChem ID: 329775864
• Update Time: 2025-10-29

4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-ethyl-2-(pyrrolidin-1-yl)pyrimidine
• 4-CHLORO-6-ETHYL-2-(1-PYRROLIDINYL)PYRIMIDINE
• 4-Chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine
• 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine(SALTDATA: FREE)
• Pyrimidine,4-chloro-6-ethyl-2-(1-pyrrolidinyl)-
• CS-0366715
• DTXSID70590741
• FT-0714102
• 4-Chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine, AldrichCPR
• SB57861
• BS-38627
• MFCD08060000
• 901586-62-7
• BLB58662
• AKOS010521497
• DA-18724
• 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine

• MDL： MFCD08060000
• Inchi： 1S/C10H14ClN3/c1-2-8-7-9(11)13-10(12-8)14-5-3-4-6-14/h7H,2-6H2,1H3
• InChI Key： HJNGFOJOKNIVKF-UHFFFAOYSA-N
• SMILES： ClC1C=C(CC)N=C(N=1)N1CCCC1

Computed Properties

• Exact Mass: 211.08800
• Monoisotopic Mass: 211.088
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 182
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 346.8±34.0 °C at 760 mmHg
• Flash Point: 163.5±25.7 °C
• Refractive Index: 1.565
• PSA: 29.02000
• LogP: 2.35760
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Category Code： 22
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine

4-Chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine (CAS No. 901586-62-7): A Comprehensive Overview

4-Chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine (CAS No. 901586-62-7) is a specialized pyrimidine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, with its unique structural features, serves as a valuable intermediate in the synthesis of various bioactive molecules. The presence of both chloro and pyrrolidinyl substituents on the pyrimidine ring enhances its reactivity, making it a versatile building block for drug discovery and material science applications.

The molecular formula of 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine is C10H14ClN3, with a molecular weight of 211.69 g/mol. Its chemical structure combines a pyrimidine core with an ethyl group at the 6-position, a chlorine atom at the 4-position, and a pyrrolidin-1-yl moiety at the 2-position. This arrangement contributes to its distinctive physicochemical properties, including moderate solubility in organic solvents and stability under standard laboratory conditions. Researchers often explore its potential in medicinal chemistry due to its ability to interact with various biological targets.

In recent years, 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine has emerged as a key intermediate in the development of kinase inhibitors, particularly those targeting cancer-related pathways. The compound's structural flexibility allows for further derivatization, enabling scientists to optimize drug candidates for improved potency and selectivity. Its relevance in drug discovery has increased with the growing demand for novel therapeutic agents against challenging diseases.

The synthesis of 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine typically involves multi-step organic reactions, starting from commercially available pyrimidine precursors. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy. Process optimization has become a hot topic in organic synthesis, as researchers seek more sustainable methods to produce this valuable intermediate.

Beyond pharmaceutical applications, 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine finds use in material science, particularly in the development of specialty chemicals and functional materials. Its electron-rich pyrimidine core makes it potentially useful in designing organic semiconductors or as a ligand in coordination chemistry. These diverse applications highlight the compound's importance across multiple scientific disciplines.

Quality control of 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine involves rigorous analytical techniques, including HPLC, NMR spectroscopy, and mass spectrometry. Purity standards have become increasingly stringent, reflecting the compound's growing importance in high-value applications. The analytical characterization of such heterocyclic compounds remains an active area of research, with new methodologies constantly being developed.

The market for 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine has shown steady growth, driven by expanding research activities in both academic and industrial settings. Suppliers often provide custom synthesis services to meet specific research needs, offering various quantities from milligram to kilogram scales. The compound's commercial availability has improved significantly in recent years, making it more accessible to researchers worldwide.

Storage and handling of 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine require standard laboratory precautions. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this chemical. Researchers should consult the material safety data sheet (MSDS) for specific handling guidelines, as safety remains a top priority in chemical research environments.

Future research directions for 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine may include exploration of its biological activities, development of novel synthetic routes, and investigation of its potential in emerging technologies. The compound's versatility ensures its continued relevance in scientific innovation, particularly in fields requiring specialized chemical building blocks for advanced applications.

For researchers seeking detailed technical information about 4-chloro-6-ethyl-2-pyrrolidin-1-ylpyrimidine (CAS No. 901586-62-7), numerous scientific publications and patent documents are available. These resources provide valuable insights into the compound's properties, reactions, and applications, supporting ongoing innovation in chemistry and related disciplines.